N-(tert-Butyl)-1,2,3,4-tetrahydro-3-isoquinolinecarboxamide
Overview
Description
N-(tert-Butyl)-1,2,3,4-tetrahydro-3-isoquinolinecarboxamide, also known as tert-Butyl-1,2,3,4-tetrahydroisoquinoline-3-carboxamide, is an organic compound that is commonly used in laboratory experiments. It is a derivative of 1,2,3,4-tetrahydroisoquinoline-3-carboxamide and is a colorless liquid at room temperature. It is a versatile compound with a wide range of applications in the scientific research field.
Scientific Research Applications
Catalytic Hydrogenation
The heterogeneous catalytic hydrogenation of N-(tert-butyl)-1,2,3,4-tetrahydro-3-isoquinolinecarboxamide over various supported metal catalysts reveals significant insights. Ru and Rh catalysts demonstrated high durability without deactivation for over 100 hours. Ru catalysts specifically showed exceptional performance in this context, highlighting the importance of catalyst choice in chemical synthesis processes (Kwak, Kim, & Lee, 2002).
Synthesis in Medicinal Chemistry
This compound is integral in synthesizing various medicinal compounds. Notably, it's a key structural fragment in HIV protease inhibitors. Derivatives of this carboxamide were prepared through alkylation, showcasing its versatility in creating medicinally important molecules (Casper & Hitchcock, 2007).
Chemical Transformations and Synthesis
Various studies have explored the chemical transformations and synthesis involving this compound. These studies include the preparation of derivatives, the exploration of catalytic systems for dehydrogenation, and the synthesis of complex molecules like 3-arylsulfonylquinolines. These findings highlight the compound's utility in diverse chemical synthesis pathways (Jung, Kim, & Kim, 2016); (Zhang et al., 2016).
Applications in Stroke Treatment
In the field of stroke treatment, derivatives of this compound have shown promising therapeutic applications. These derivatives exhibit potent thrombolytic activity and free radical scavenging power, indicating their potential in cerebral ischemia therapy (Marco-Contelles, 2020).
Electrophilic Quenching
The compound has been used in the lithiation and electrophilic quenching of N-tert-butoxycarbonyl-1,2,3,4-tetrahydroisoquinoline. This process is pivotal for synthesizing various substituted tetrahydroisoquinolines, which are important in medicinal chemistry (Talk, Duperray, Li, & Coldham, 2016).
Polyamide Synthesis
This compound plays a role in the synthesis of redox-active aromatic polyamides. These polyamides, featuring di-tert-butyl-substituted segments, are important for their electrochromic properties and high thermal stability (Wang & Hsiao, 2011).
properties
IUPAC Name |
N-tert-butyl-1,2,3,4-tetrahydroisoquinoline-3-carboxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O/c1-14(2,3)16-13(17)12-8-10-6-4-5-7-11(10)9-15-12/h4-7,12,15H,8-9H2,1-3H3,(H,16,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMJXRYSGXCLCFP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NC(=O)C1CC2=CC=CC=C2CN1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20869974 | |
Record name | N-tert-Butyl-1,2,3,4-tetrahydroisoquinoline-3-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20869974 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.